Cas no 66033-79-2 (3-Ethyl-6-methylbenzo[d]isoxazole)
66033-79-2 structure
Product Name:3-Ethyl-6-methylbenzo[d]isoxazole
CAS No:66033-79-2
MF:C10H11NO
MW:161.200442552567
CID:963015
Update Time:2023-08-02
3-Ethyl-6-methylbenzo[d]isoxazole Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisoxazole,3-ethyl-6-methyl-(9CI)
- 3-ethyl-6-methylbenzo[d]isoxazole
- 3-Ethyl-6-methylbenzo[d]isoxazole
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- Inchi: 1S/C10H11NO/c1-3-9-8-5-4-7(2)6-10(8)12-11-9/h4-6H,3H2,1-2H3
- InChI Key: ZTZPAVFAOIUUTB-UHFFFAOYSA-N
- SMILES: O1C2C=C(C)C=CC=2C(CC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- XLogP3: 2.9
- Topological Polar Surface Area: 26
3-Ethyl-6-methylbenzo[d]isoxazole Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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